Cas no 71082-53-6 (8-Fluoroquinoline-3-carboxylic acid)

• Product name: 8-Fluoroquinoline-3-carboxylic acid
• CAS No: 71082-53-6
• MF: C₁₀H₆FNO₂
• MW: 191.1585
• MDL: MFCD11108738
• CID: 2157525
• PubChem ID: 14672836

8-Fluoroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Fluoroquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 8-fluoro-
• C10H6FNO2
• 3-Carboxy-8-fluoroquinoline
• BCP18183
• MB09291
• AK174454
• 8-FLUORO-3-QUINOLINECARBOXYLIC ACID
• T6625
• Z2182115460
• CS-0043092
• 8-Fluoroquinoline-3-carboxylicacid
• 71082-53-6
• 8-fluoro-quinoline-3-carboxylic acid
• CHEMBL3303903
• Z1198312127
• SCHEMBL3372289
• AKOS006307406
• DTXSID30562888
• F-6387
• MFCD11108738
• EN300-153753
• WCA08253
• SY157955
• DS-8729
• DB-095718
• DTXCID40513664
• 815-526-3

• MDL： MFCD11108738
• Inchi： 1S/C10H6FNO2/c11-8-3-1-2-6-4-7(10(13)14)5-12-9(6)8/h1-5H,(H,13,14)
• InChI Key： QKUIXNPZATTWNU-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C2=C([H])C(C(=O)O[H])=C([H])N=C21

Computed Properties

• Exact Mass: 191.03825660g/mol
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.431±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids